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Compound of Interest

4-(Chloromethyl)-2-
methoxypyridine

Cat. No.: B1591422

Compound Name:

4-(Chloromethyl)-2-methoxypyridine: A
Technical Overview

For researchers and professionals in the field of drug development, a precise understanding of
the physicochemical properties of chemical compounds is paramount. This guide provides key
data on 4-(Chloromethyl)-2-methoxypyridine, a compound of interest in various research
applications.

Physicochemical Data

The fundamental molecular properties of 4-(Chloromethyl)-2-methoxypyridine are
summarized in the table below. This data is essential for experimental design, reaction
stoichiometry, and analytical characterization.

Property Value Source
Molecular Weight 157.6 g/mol [1]
Molecular Formula C7HsCINO [2]
Density Data not available
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Molecular Weight: The molecular weight of a compound is a critical parameter for converting
between mass and moles, essential for accurate concentration calculations in experimental
setups. The accepted molecular weight for 4-(Chloromethyl)-2-methoxypyridine is 157.6
g/mol [1]. Another source provides a slightly more precise value of 157.5975 g/mol [2].

Density: As of the latest available information, the density of 4-(Chloromethyl)-2-
methoxypyridine has not been reported in the reviewed literature. This information may
require experimental determination for applications where volume-to-mass conversions are
critical.

Logical Relationship of Physicochemical Properties

The following diagram illustrates the foundational relationship between the molecular formula
and the molecular weight of a chemical compound.

Relationship between Molecular Formula and Molecular Weight

Molecular Formula
(e.g., C7HsCINO)

etermines

Atomic Weights of Constituent Elements
(C,H, CI, N, O)

Summation leads to

Molecular Weight
(Sum of Atomic Weights)

Click to download full resolution via product page
Caption: Derivation of Molecular Weight from Molecular Formula.

Due to the nature of this request, which focuses on specific physical data points, detailed
experimental protocols and signaling pathway diagrams are not applicable. The provided
information is based on publicly available chemical data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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